Cas no 148345-66-8 (Naphthalene, 1-bromo-2,4-dimethoxy-)

• Product Name: Naphthalene, 1-bromo-2,4-dimethoxy-
• CAS No: 148345-66-8
• MF: C₁₂H₁₁BrO₂
• MW: 267.118542909622
• CID: 3778122
• Update Time: 2025-06-08

Naphthalene, 1-bromo-2,4-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Naphthalene, 1-bromo-2,4-dimethoxy-
• 1-Bromo-2,4-dimethoxy-naphthalene

• Inchi： 1S/C12H11BrO2/c1-14-10-7-11(15-2)12(13)9-6-4-3-5-8(9)10/h3-7H,1-2H3
• InChI Key： ZRCQNHKGTVRXLV-UHFFFAOYSA-N
• SMILES： C1(Br)=C2C(C=CC=C2)=C(OC)C=C1OC

Additional information on Naphthalene, 1-bromo-2,4-dimethoxy-

Introduction to Naphthalene, 1-bromo-2,4-dimethoxy- (CAS No: 148345-66-8)

Naphthalene, 1-bromo-2,4-dimethoxy-, identified by the Chemical Abstracts Service Number (CAS No) 148345-66-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of naphthalene derivatives, which are known for their diverse structural and functional properties. The presence of bromine and methoxy substituents in its molecular structure endows it with unique reactivity and potential applications in synthetic chemistry.

The molecular formula of Naphthalene, 1-bromo-2,4-dimethoxy- is C₁₀H₈BrO₂, reflecting its composition of ten carbon atoms, eight hydrogen atoms, one bromine atom, and two oxygen atoms. The structural arrangement of these atoms results in a highly functionalized aromatic system, which is a key factor in its utility as an intermediate in various chemical syntheses. The bromine atom at the 1-position and the methoxy groups at the 2- and 4-positions create specific electronic and steric effects that influence the compound's chemical behavior.

In recent years, Naphthalene, 1-bromo-2,4-dimethoxy- has been studied for its potential role in the development of novel pharmaceutical agents. Its structural motif is reminiscent of many biologically active molecules, making it a valuable scaffold for drug discovery. Researchers have explored its derivatives as candidates for treating various diseases, including neurological disorders and infectious conditions. The methoxy groups, in particular, are known to enhance lipophilicity and metabolic stability, which are crucial properties for a drug molecule.

The synthesis of Naphthalene, 1-bromo-2,4-dimethoxy- typically involves multi-step organic reactions that require precise control over reaction conditions. One common approach involves the bromination of naphthalene followed by selective methylation at the desired positions. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to achieve higher regioselectivity and yield. These synthetic strategies highlight the compound's importance as a building block in modern organic synthesis.

From an academic perspective, Naphthalene, 1-bromo-2,4-dimethoxy- serves as a model compound for studying electronic effects in aromatic systems. The interplay between bromine and methoxy groups provides insights into how substituents can modulate the reactivity and properties of aromatic rings. This understanding is not only theoretical but also practical, as it aids chemists in designing more efficient synthetic routes and predicting the behavior of related compounds.

The pharmaceutical industry has shown particular interest in Naphthalene, 1-bromo-2,4-dimethoxy- due to its potential as a precursor for bioactive molecules. For instance, researchers have investigated its derivatives as kinase inhibitors, which are essential in targeting cancer pathways. The bromine atom allows for further functionalization via nucleophilic substitution reactions, enabling the creation of diverse pharmacophores. Such versatility makes this compound a cornerstone in medicinal chemistry research.

In agrochemical applications, Naphthalene, 1-bromo-2,4-dimethoxy- has been explored as an intermediate in the synthesis of herbicides and fungicides. Its structural features contribute to the development of compounds that can effectively interact with biological targets in plants. By modifying its substituents, chemists can fine-tune the activity spectrum of these agrochemicals to meet specific agricultural needs.

The environmental impact of using Naphthalene, 1-bromo-2,4-dimethoxy- is also a subject of interest. While it offers numerous synthetic advantages, its handling requires adherence to safety protocols due to its reactivity. Efforts are ongoing to develop greener synthetic methods that minimize waste and reduce environmental footprint. These initiatives align with broader trends in sustainable chemistry aimed at promoting eco-friendly practices.

Future research directions for Naphthalene, 1-bromo-2,4-dimethoxy- may include exploring its role in materials science. The compound's ability to form stable complexes with metal ions makes it a candidate for developing novel catalysts or luminescent materials. Such applications could expand its utility beyond traditional pharmaceuticals and agrochemicals into emerging fields like nanotechnology and advanced materials.

In conclusion,Naphthalene, 1-bromo-2,4-dimethoxy- (CAS No: 148345-66-8) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structure and reactivity make it indispensable in pharmaceutical research、agrochemical development、and synthetic chemistry. As scientific understanding advances，the applications of this compound are likely to grow，driven by ongoing innovation and interdisciplinary collaboration.